(Dimethoxyphosphoryl)methyl 2-methylacrylate
Description
(Dimethoxyphosphoryl)methyl 2-methylacrylate is an organophosphorus-containing acrylate ester characterized by a methacrylate backbone substituted with a dimethoxyphosphoryl group.
Properties
Molecular Formula |
C7H13O5P |
|---|---|
Molecular Weight |
208.15 g/mol |
IUPAC Name |
dimethoxyphosphorylmethyl 2-methylprop-2-enoate |
InChI |
InChI=1S/C7H13O5P/c1-6(2)7(8)12-5-13(9,10-3)11-4/h1,5H2,2-4H3 |
InChI Key |
QSKKMCIVGFSWJK-UHFFFAOYSA-N |
Canonical SMILES |
CC(=C)C(=O)OCP(=O)(OC)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
The compound’s key structural analogs include acrylate esters with varying substituents, such as methyl, cyano, phenyl, or other phosphoryl groups. A comparative overview is provided in Table 1.
Table 1: Structural and Molecular Comparison of Selected Acrylates
Key Observations :
- MMA’s simplicity (single methyl group) enables high polymerization rates and widespread use in poly(methyl methacrylate) (PMMA) plastics .
- Cyano or phenyl substituents (e.g., Methyl 2-cyano-3-phenylacrylate) introduce steric hindrance and alter electronic properties, affecting reactivity in conjugate addition reactions .
Reactivity and Polymerization Behavior
- However, phosphoryl groups may facilitate coordination with metal catalysts or act as flame-retardant moieties in polymer matrices .
- MMA: Rapid free-radical polymerization due to low steric hindrance and high monomer mobility, forming optically transparent PMMA .
- Methacrifos: Contains a phosphinothioyl group, imparting insecticidal activity via acetylcholinesterase inhibition. Its reactivity is tailored for agrochemical applications rather than polymerization .
Physical and Chemical Properties
- Thermal Stability : Phosphoryl groups may enhance thermal stability compared to MMA, which degrades above 200°C.
- Solubility: Polar phosphoryl groups improve solubility in polar solvents (e.g., DCM, THF) relative to non-polar MMA .
- Odor and Toxicity: MMA has a low odor threshold (0.11 ppm) and is classified as a mild irritant .
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